Cas no 73211-10-6 (Kaur-16-en-15-one,3-(acetyloxy)-7,9,14-trihydroxy-, (3b,7a,14R)- (9CI))

• Product Name: Kaur-16-en-15-one,3-(acetyloxy)-7,9,14-trihydroxy-, (3b,7a,14R)- (9CI)
• CAS No: 73211-10-6
• MF: C₂₂H₃₂O₆
• MW: 392.485887527466
• CID: 575963
• PubChem ID: 54599671
• Update Time: 2025-04-19

Kaur-16-en-15-one,3-(acetyloxy)-7,9,14-trihydroxy-, (3b,7a,14R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Kaur-16-en-15-one,3-(acetyloxy)-7,9,14-trihydroxy-, (3b,7a,14R)- (9CI)
• (14R)-3β-Acetoxy-7α,9,14-trihydroxykaur-16-en-15-one
• Shikoccidin
• 73211-10-6
• DTXSID40712812
• NSC-607641
• NSC607641
• Kaur-16-en-15-one,9,14-trihydroxy-, (3.beta.,7.alpha.,14R)-
• (3beta,5xi,9beta,10xi,14S)-7,9,14-Trihydroxy-15-oxokaur-16-en-3-yl acetate

• Inchi： 1S/C22H32O6/c1-11-13-6-9-21(27)20(5)8-7-16(28-12(2)23)19(3,4)14(20)10-15(24)22(21,17(11)25)18(13)26/h13-16,18,24,26-27H,1,6-10H2,2-5H3/t13?,14?,15?,16-,18-,20?,21+,22?/m0/s1
• InChI Key： GUPYZKQZOPXFIL-AQSLVYABSA-N
• SMILES： O[C@@]12CCC3C(=C)C(C1([C@H]3O)C(CC1C(C)(C)[C@H](CCC21C)OC(C)=O)O)=O

Computed Properties

• Exact Mass: 392.21988874g/mol
• Monoisotopic Mass: 392.21988874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids